4-Chloro-6-ethylpyrimidin-2-amine

• IUPAC Name: 4-chloro-6-ethylpyrimidin-2-amine
• InChI: InChI=1S/C6H8ClN3/c1-2-4-3-5(7)10-6(8)9-4/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key: GZOWPTJWHDWHPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)N)Cl
• Molecular Formula: C6H8ClN3
• DSSTOX Substance ID: DTXSID30624793
• Molecular Weight: 157.60 g/mol
• CAS RN: 5734-67-8

Description

4-Chloro-6-ethylpyrimidin-2-amine, also known as 4-CEPA, is an organic compound with a wide range of scientific applications. 4-CEPA is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. Its synthesized form is a white crystalline solid with a molecular formula of C6H9ClN2. 4-CEPA has a molar mass of 146.60 grams per mole and a melting point of 140-141°C. It has a boiling point of 299°C and a density of 1.20 g/cm3 at 25°C.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : Research on derivatives of 4-chloropyrimidines, like 4-chloro-6-ethylpyrimidin-2-amine, often involves exploring synthesis methods. For instance, studies have reported the synthesis of various substituted pyrimidines, providing insights into their structural and chemical properties (Mishnev et al., 1979).

• Molecular Structures : Investigations into the molecular structures of related compounds, such as benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine, have been conducted using crystallography. These studies help in understanding the conformational differences and hydrogen-bonding interactions in such molecules (Odell et al., 2007).

Medicinal Chemistry and Drug Development

• Molecular Docking and Drug Development : Compounds similar to this compound have been investigated for their potential medicinal applications. For example, studies on 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine have explored its role as an antihypertensive agent, indicating the broader pharmaceutical relevance of this class of compounds (Aayisha et al., 2019).

• Antitumor Agents : Research into 2,4-diamino-5-aryl-6-ethylpyrimidines demonstrates the potential of pyrimidine derivatives in inhibiting enzymes crucial for certain pathogens and tumors, highlighting their significance in developing new therapeutics (Robson et al., 1997).

Chemical Reactions and Transformations

• Chemical Transformations : Studies on the transformation of heterocyclic halogeno compounds, including pyrimidine derivatives, provide insight into the chemical behavior of these compounds under different conditions, which is essential for synthetic chemistry applications (Meeteren & Plas, 2010).

Mechanism of Action

Target of Action

The primary targets of 4-Chloro-6-ethylpyrimidin-2-amine are currently unknown

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . Its lipophilicity (Log Po/w) is estimated to be around 1.57 , which could impact its bioavailability.

Biochemical Analysis

Biochemical Properties

4-Chloro-6-ethylpyrimidin-2-amine plays a significant role in biochemical reactions by interacting with specific enzymes and proteins. It has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of various substances in the body . The nature of these interactions involves binding to the active site of the enzyme, potentially inhibiting or modifying its activity. This interaction can lead to changes in the metabolic pathways and the overall biochemical environment within the cell.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to modulate the activity of certain signaling pathways, leading to altered gene expression profiles . This modulation can result in changes in cellular metabolism, affecting the production and utilization of energy within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an inhibitor or activator of enzymes, depending on the context of its interaction. For example, its binding to cytochrome P450 enzymes can inhibit their activity, leading to a decrease in the metabolism of certain substrates . Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby altering the transcriptional landscape of the cell.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro or in vivo studies has demonstrated potential changes in cellular function, including alterations in metabolic activity and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as modulation of metabolic pathways and enhancement of cellular function. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate these processes. It has been shown to affect the activity of enzymes involved in the metabolism of nucleotides and amino acids . These interactions can lead to changes in metabolic flux and the levels of various metabolites within the cell, impacting overall cellular function and health.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments . The localization and accumulation of this compound can influence its activity and effectiveness, as well as its potential toxicity.

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. It has been observed to localize in specific cellular compartments, such as the nucleus and mitochondria . This localization is directed by targeting signals and post-translational modifications that guide the compound to its site of action. The presence of this compound in these compartments can influence its interactions with biomolecules and its overall impact on cellular processes.